Cas no 66320-56-7 (2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid)
2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-28292999
- 2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid
- 66320-56-7
- 2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid
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- Inchi: 1S/C17H17NO5/c19-10-12-6-8-14(9-7-12)15(16(20)21)18-17(22)23-11-13-4-2-1-3-5-13/h1-9,15,19H,10-11H2,(H,18,22)(H,20,21)
- InChI Key: SMSCXEPOBKEFIY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)C1C=CC(CO)=CC=1)=O
Computed Properties
- Exact Mass: 315.11067264g/mol
- Monoisotopic Mass: 315.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.9Ų
2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28292999-1g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 1g |
$842.0 | 2023-09-08 | ||
| Enamine | EN300-28292999-5g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 5g |
$2443.0 | 2023-09-08 | ||
| Enamine | EN300-28292999-10g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 10g |
$3622.0 | 2023-09-08 | ||
| Enamine | EN300-28292999-0.05g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28292999-0.1g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28292999-0.25g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28292999-0.5g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28292999-1.0g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28292999-2.5g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28292999-5.0g |
2-{[(benzyloxy)carbonyl]amino}-2-[4-(hydroxymethyl)phenyl]acetic acid |
66320-56-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid
Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid (CAS No. 66320-56-7)
2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid (CAS No. 66320-56-7) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of phenylacetic acid, featuring a benzyloxycarbonyl (Cbz) protecting group and a hydroxymethyl substituent. Its unique structure makes it a valuable intermediate in the synthesis of peptides, prodrugs, and other bioactive molecules.
The growing interest in peptide-based therapeutics and targeted drug delivery systems has brought attention to compounds like 2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid. Researchers are increasingly exploring its potential in enzyme inhibition, bioconjugation, and prodrug design. Its Cbz group is particularly useful in protecting amino functionalities during multi-step synthetic processes, a common challenge in modern medicinal chemistry.
From a structural perspective, the compound combines aromatic and aliphatic characteristics, with the phenylacetic acid backbone providing a versatile platform for further modifications. The presence of the hydroxymethyl group enhances its solubility in polar solvents, making it suitable for aqueous reaction conditions. This property aligns with the pharmaceutical industry's shift toward green chemistry and water-based synthetic routes.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize 66320-56-7. Purity and stability are critical factors, especially when the compound is used in GMP-compliant pharmaceutical manufacturing. Recent advancements in continuous flow chemistry have also opened new possibilities for its large-scale production with improved efficiency and reduced environmental impact.
In the context of drug discovery, this compound has shown promise as a building block for small-molecule inhibitors targeting specific enzymes or receptors. Its modular design allows for straightforward incorporation into larger molecular frameworks, a feature highly valued in combinatorial chemistry and high-throughput screening campaigns. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for researchers developing novel bioconjugates or antibody-drug conjugates (ADCs).
The compound's relevance extends to material science, where its aromatic and functional groups contribute to the development of smart polymers and biodegradable materials. With increasing focus on personalized medicine and sustainable chemistry, 2-{(benzyloxy)carbonylamino}-2-4-(hydroxymethyl)phenylacetic acid is poised to play a pivotal role in next-generation therapeutic and material innovations.
For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and analytical documentation. As demand grows for high-purity intermediates, manufacturers are investing in advanced purification technologies to meet stringent quality standards. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are also critical for maintaining its stability over time.
In summary, 66320-56-7 represents a versatile and valuable chemical entity with wide-ranging applications across pharmaceutical development, biochemical research, and advanced materials. Its unique structural features and compatibility with modern synthetic methodologies ensure its continued relevance in addressing contemporary challenges in drug design and biomolecular engineering.
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